Cas no 94744-50-0 (Fmoc-Aib-OH)

Fmoc-Aib-OH structure
Fmoc-Aib-OH structure
Product Name:Fmoc-Aib-OH
CAS No:94744-50-0
MF:C19H19NO4
MW:325.358465433121
MDL:MFCD00151913
CID:61745
PubChem ID:2756096
Update Time:2024-10-25

Fmoc-Aib-OH Chemical and Physical Properties

Names and Identifiers

    • Fmoc-2-Aminoisobutyric acid
    • Fmoc-alpha-Me-Ala-OH
    • Fmoc-alpha-aminoisobutyric acid
    • 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methyl-propanoic acid
    • 2-[(9H-Fluoren-9-ylmethoxy)carbonylamino]isobutyric Acid
    • Fmoc-α-Me-Ala-OH
    • 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-2-methylpropanoic acid
    • 2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylpropanoic acid
    • Fmoc-Aib-OH
    • Fmoc-Alpha-Methylalanine
    • Fmoc-
    • FMOC-ALPHA-METHYL-ALANINE
    • FMOC-A-ME-ALA-OH
    • FMOC-A-METHYLALANINE
    • FMOC-AMINOISOBUTYRIC ACID (FMOC-AIB-OH)
    • N-Fmoc-2-aminoisobutyric acid
    • N-Fmoc-aminoisobutyric acid
    • 2-(Fmoc-amino)isobutyric Acid
    • N-Fmoc-α-methylalanine
    • N-Fmoc-2-methyl-DL-alanine
    • Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-2-methyl-
    • 2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)-2-METHYLPROPANOIC ACID
    • PubChem16476
    • N-Fmoc-alpha-meth
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-methylalanine (ACI)
    • 2-([[(9H-Fluoren-9-yl)methoxy]carbonyl]amino)-2-methylpropanoic acid
    • 2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-2-methylpropanoic acid
    • 2-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]-2-methylpropionic acid
    • N-9-Fluorenylmethoxycarbonyl-α-aminoisobutyric acid
    • MDL： MFCD00151913
    • Inchi： 1S/C19H19NO4/c1-19(2,17(21)22)20-18(23)24-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16H,11H2,1-2H3,(H,20,23)(H,21,22)
    • InChI Key： HOZZVEPRYYCBTO-UHFFFAOYSA-N
    • SMILES： O=C(NC(C)(C)C(O)=O)OCC1C2C(=CC=CC=2)C2C1=CC=CC=2

Computed Properties

  • Exact Mass: 325.13100
  • Monoisotopic Mass: 325.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.2
  • Topological Polar Surface Area: 75.6

Experimental Properties

  • Density: 1.2820
  • Melting Point: 180.0 to 184.0 deg-C
  • Boiling Point: 544.3℃ at 760 mmHg
  • Flash Point: 283 °C
  • Refractive Index: 1.614
  • PSA: 75.63000
  • LogP: 3.77920
  • Sensitiveness: Moisture Sensitive

Fmoc-Aib-OH Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22-S24/25
  • FLUKA BRAND F CODES：10-21
  • HazardClass：IRRITANT
  • Storage Condition：0-10°C

Fmoc-Aib-OH Customs Data

  • HS CODE：2924299090
  • Customs Data：

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Fmoc-Aib-OH Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
F0888-5G
2-[(9H-Fluoren-9-ylmethoxy)carbonylamino]isobutyric Acid
 94744-50-0 >98.0%(T)(HPLC)
5g
 ¥120.00 2024-04-15
Fluorochem
045381-5g
fmoc-aib-oh
 94744-50-0 98%
5g
 ￡11.00 2022-03-01
Fluorochem
045381-10g
fmoc-aib-oh
 94744-50-0 98%
10g
 ￡17.00 2022-03-01
Fluorochem
045381-25g
fmoc-aib-oh
 94744-50-0 98%
25g
 ￡35.00 2022-03-01
Fluorochem
045381-100g
fmoc-aib-oh
 94744-50-0 98%
100g
 ￡93.00 2022-03-01
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0688639435- 100g
Fmoc-Aib-OH
 94744-50-0 98%（HPLC)
100g
 ¥ 703.5 2021-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F101459-100g
Fmoc-Aib-OH
 94744-50-0 97%
100g
 ¥599.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F101459-1g
Fmoc-α-Me-Ala-OH
 94744-50-0 97%
1g
 ￥29.00 2021-05-21
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F101459-25g
Fmoc-Aib-OH
 94744-50-0 97%
25g
 ¥199.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F101459-5g
Fmoc-Aib-OH
 94744-50-0 97%
5g
 ¥49.90 2023-09-03

Fmoc-Aib-OH Production Method

Production Method 1

427879-09-2 427879-09-2
94744-50-0 94744-50-0
Reaction Conditions
1.1 Catalysts: Ytterbium triflate Solvents: Nitromethane
Reference
Highly selective deprotection of tert-butyl esters using ytterbium triflate as a catalyst under mild conditions
Sridhar, P. Ramu; Sinha, Surajit; Chandrasekaran, S., Indian Journal of Chemistry, 2002, (1), 157-160

Production Method 2

62-57-7 62-57-7
28920-43-6 28920-43-6
94744-50-0 94744-50-0
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane ,  Water ;  10 min, 0 °C
1.2 6 h, 25 °C
Reference
Solid-phase synthesis of benzimidazole libraries biased for RNA targets
Vourloumis, Dionisios; Takahashi, Masayuki; Simonsen, Klaus B.; Ayida, Benjamin K.; Barluenga, Sofia; et al, Tetrahedron Letters, 2003, 44(14), 2807-2811

Production Method 3

62-57-7 62-57-7
82911-69-1 82911-69-1
94744-50-0 94744-50-0
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane ,  Water ;  10 min, 0 °C
1.2 0 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, rt
Reference
Multiple Actions of H2S-Releasing Peptides in Human β-Amyloid Expressing C. elegans
Ali, Rafat ; Hameed, Rohil; Chauhan, Divya; Sen, Shantanu ; Wahajuddin, Muhammad; et al, ACS Chemical Neuroscience, 2022, 13(23), 3378-3388

Production Method 4

62-57-7 62-57-7
28920-43-6 28920-43-6
94744-50-0 94744-50-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Zinc Solvents: Acetonitrile ,  Water
Reference
Zinc promoted rapid and efficient synthesis of Fmoc- and Z-α, α-dialkylamino acids under neutral conditions
Suresh Babu, Vommina V.; Ananda, Kuppanna, Indian Journal of Chemistry, 2001, (1), 70-74

Production Method 5

62-57-7 62-57-7
28920-43-6 28920-43-6
94744-50-0 94744-50-0
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane ,  Water ;  rt; 24 h, rt
Reference
Radical-Mediated Activation of Esters with a Copper/Selectfluor System: Synthesis of Bulky Amides and Peptides
Matsumoto, Akira ; Wang, Zhe; Maruoka, Keiji, Journal of Organic Chemistry, 2021, 86(7), 5401-5411

Production Method 6

94744-50-0 94744-50-0
Reaction Conditions
Reference
Preparation of human glucagon-like-peptide-1 mimics and their use in the treatment of diabetes and related conditions
, World Intellectual Property Organization, , ,

Production Method 7

62-57-7 62-57-7
28920-43-6 28920-43-6
94744-50-0 94744-50-0
Reaction Conditions
1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane ,  Water ;  0 °C; overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1, rt
Reference
Proximity-Induced Reactivity and Product Selectivity with a Rationally Designed Bifunctional Peptide Catalyst
Kinghorn, Michael J.; Valdivia-Berroeta, Gabriel A.; Chantry, Donalee R.; Smith, Mason S.; Ence, Chloe C.; et al, ACS Catalysis, 2017, 7(11), 7704-7708

Production Method 8

934816-82-7 934816-82-7
94744-50-0 94744-50-0
94744-50-0 94744-50-0
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Methanol ,  Dichloromethane ;  60 min, rt; 90 min, rt
Reference
Method for producing peptide compound containing N-substituted-amino acid residue
, World Intellectual Property Organization, , ,

Production Method 9

94744-50-0 94744-50-0
94744-50-0 94744-50-0
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ,  Dichloromethane ;  2 h, 25 °C
Reference
Insulinotropic peptide synthesis using solid and solution phase combination techniques
, World Intellectual Property Organization, , ,

Production Method 10

94744-50-0 94744-50-0
94744-50-0 94744-50-0
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  18 h, rt
Reference
Preparation of N-biaryl(hetero)arylsulphonamide amino acid derivatives as sphingosine 1-phosphate receptor type 1 antagonists useful in the treatment of diseases mediated by lymphocytes interactions
, World Intellectual Property Organization, , ,

Production Method 11

94744-50-0 94744-50-0
94744-50-0 94744-50-0
Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Dimethylformamide ,  Dichloromethane ;  2 h, 25 °C
Reference
Synthesis of insulinotropic peptides by a solid and solution approach via preparation and coupling of several peptide fragments and use of a pseudoproline in one of the fragments
, World Intellectual Property Organization, , ,

Production Method 12

94744-50-0 94744-50-0
Reaction Conditions
Reference
Synthesis and antiproliferative activity of culicinin D analogues containing simplified AHMOD-based residues
Stubbing, Louise A.; Kavianinia, Iman; Abbattista, Maria R.; Harris, Paul W. R.; Smaill, Jeff B.; et al, European Journal of Medicinal Chemistry, 2019, 177, 235-246

Production Method 13

94744-50-0 94744-50-0
Reaction Conditions
Reference
Preparation of potent and efficient cytotoxic pentapeptides and their antibody drug conjugates for treating cancer
, United States, , ,

Production Method 14

94744-50-0 94744-50-0
Reaction Conditions
Reference
Synthesis, conformational analysis and CB1 binding affinity of hairpin-like anandamide pseudopeptide mimetics
Di Marzo, Maria; Casapullo, Agostino; Bifulco, Giuseppe; Cimino, Paola; Ligresti, Alessia; et al, Journal of Peptide Science, 2006, 12(9), 575-591

Production Method 15

94744-50-0 94744-50-0
Reaction Conditions
Reference
DNA-binding ligands from peptide libraries containing unnatural amino acids
Lescrinier, Theo; Hendrix, Chris; Kerremans, Luc; Rozenski, Jef; Link, Andreas; et al, Chemistry - A European Journal, 1998, 4(3), 425-433

Production Method 16

62-57-7 62-57-7
88752-28-7 88752-28-7
94744-50-0 94744-50-0
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  2 h, rt
Reference
Fmoc-OPhth, the reagent of Fmoc protection
Yoshino, Ryo; Tokairin, Yoshinori; Kikuchi, Mari; Konno, Hiroyuki, Tetrahedron Letters, 2017, 58(16), 1600-1603

Fmoc-Aib-OH Raw materials

Fmoc-Aib-OH Preparation Products

Fmoc-Aib-OH Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:94744-50-0)Fmoc-2-氨基异丁酸
Order Number:LE2466810
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:94744-50-0)Fmoc-Aib-OH
Order Number:sfd8200
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:94744-50-0)Fmoc-Aib-OH
Order Number:A22824
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:14
Price ($):298.0/566.0
Email:sales@amadischem.com

Fmoc-Aib-OH Related Literature

Related Categories

94744-50-0 (Fmoc-Aib-OH) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:94744-50-0)Fmoc-2-氨基异丁酸
LE2466810
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:94744-50-0)Fmoc-Aib-OH
sfd8200
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email